Cas no 283610-70-8 (4-(4-Nitrophenyl)-2,3-dihydro-1H-benzob1,4diazepine)

• Product Name: 4-(4-Nitrophenyl)-2,3-dihydro-1H-benzob1,4diazepine
• CAS No: 283610-70-8
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• MDL: MFCD06245404
• CID: 248424
• PubChem ID: 2771717
• Update Time: 2025-05-22

4-(4-Nitrophenyl)-2,3-dihydro-1H-benzob1,4diazepine Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine,2,3-dihydro-4-(4-nitrophenyl)-
• 2,3-DIHYDRO-4-(4-NITROPHENYL)-1H-1,5-BENZODIAZEPINE
• 4-(4-nitrophenyl)-2,3-dihydro-1H-1,5-benzodiazepine
• GL-0137
• 283610-70-8
• 4-(4-Nitrophenyl)-2,3-dihydro-1H-benzo[b][1,4]diazepine
• DTXSID80378032
• MFCD06245404
• AKOS005254260
• 4-(4-Nitro-phenyl)-2,3-dihydro-1H-benzo[b][1,4]diazepine
• 4-(4-nitrophenyl)-2, 3-dihydro-1H-1, 5-benzodiazepine
• (E)-4-(4-nitrophenyl)-2,3-dihydro-1H-benzo[b][1,4]diazepine
• 4-(4-Nitrophenyl)-2,3-dihydro-1H-benzob1,4diazepine

• MDL： MFCD06245404
• Inchi： 1S/C15H13N3O2/c19-18(20)12-7-5-11(6-8-12)13-9-10-16-14-3-1-2-4-15(14)17-13/h1-8,16H,9-10H2
• InChI Key： WBUPHOSGXGGISN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1CCNC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 267.10100
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 449.2°Cat760mmHg
• Flash Point: 225.5°C
• Refractive Index: 1.668
• PSA: 70.21000
• LogP: 3.62800

4-(4-Nitrophenyl)-2,3-dihydro-1H-benzob1,4diazepine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on 4-(4-Nitrophenyl)-2,3-dihydro-1H-benzob1,4diazepine

Comprehensive Overview of 4-(4-Nitrophenyl)-2,3-dihydro-1H-benzob1,4diazepine (CAS No. 283610-70-8)

The compound 4-(4-Nitrophenyl)-2,3-dihydro-1H-benzob1,4diazepine (CAS No. 283610-70-8) is a structurally unique benzodiazepine derivative that has garnered significant attention in pharmaceutical and chemical research. With its nitrophenyl substitution and diazepine core, this molecule exhibits intriguing properties that make it a subject of interest for drug discovery and material science applications. Researchers are particularly drawn to its potential as a scaffold for designing novel therapeutic agents, given the pharmacological relevance of benzodiazepine derivatives in modulating central nervous system (CNS) targets.

In recent years, the scientific community has shown growing interest in 4-(4-Nitrophenyl)-2,3-dihydro-1H-benzob1,4diazepine due to its versatile chemical reactivity. The presence of the nitro group allows for further functionalization, enabling the synthesis of diverse analogs. This adaptability aligns with current trends in structure-activity relationship (SAR) studies, where researchers explore minor structural modifications to optimize biological activity. The compound’s heterocyclic framework also makes it a candidate for developing fluorescent probes or sensors, a hot topic in materials science.

One of the most frequently searched questions about CAS No. 283610-70-8 revolves around its synthetic routes. The compound can be synthesized through multi-step organic reactions, often involving condensation and cyclization steps. Researchers emphasize the importance of green chemistry principles in its synthesis, reflecting broader industry trends toward sustainable practices. Another common query concerns the compound’s solubility and stability, which are critical for formulation development. Studies suggest that 4-(4-Nitrophenyl)-2,3-dihydro-1H-benzob1,4diazepine demonstrates moderate solubility in polar organic solvents, making it suitable for further derivatization.

The pharmacological potential of 4-(4-Nitrophenyl)-2,3-dihydro-1H-benzob1,4diazepine is another area of active investigation. While not yet widely commercialized, preliminary studies indicate its relevance in targeting GABA receptors, a key focus in neuropharmacology. This aligns with the rising demand for CNS-targeted therapeutics, driven by increasing awareness of mental health disorders. However, rigorous toxicological assessments and clinical trials are necessary to evaluate its safety and efficacy, topics frequently highlighted in scientific literature.

From a commercial perspective, CAS No. 283610-70-8 is primarily available as a research chemical, catering to academic and industrial laboratories. Suppliers often highlight its high purity and analytical grade status, addressing the needs of quality-conscious researchers. The compound’s spectroscopic data (e.g., NMR, MS) is well-documented, facilitating its identification and characterization—a critical aspect for reproducibility in scientific studies.

In summary, 4-(4-Nitrophenyl)-2,3-dihydro-1H-benzob1,4diazepine represents a fascinating intersection of chemistry and biology. Its structural features, synthetic versatility, and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovations in drug design and functional materials.